2-{[(6-chloro-1,3-benzodioxol-5-yl)methyl]thio}-1-phenyl-1H-benzimidazole

• IUPAC Name: 2-[(6-chloro-1,3-benzodioxol-5-yl)methylsulfanyl]-1-phenylbenzimidazole
• InChI: InChI=1S/C21H15ClN2O2S/c22-16-11-20-19(25-13-26-20)10-14(16)12-27-21-23-17-8-4-5-9-18(17)24(21)15-6-2-1-3-7-15/h1-11H,12-13H2
• InChI Key: FXMOGYMQJIJBIF-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)CSC3=NC4=CC=CC=C4N3C5=CC=CC=C5)Cl
• Molecular Formula: C21H15ClN2O2S
• Molecular Weight: 394.9 g/mol

Description

2-{[(6-chloro-1,3-benzodioxol-5-yl)methyl]thio}-1-phenyl-1H-benzimidazole is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is also known as BMBMT and has been studied extensively for its synthesis method, mechanism of action, and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-{[(6-chloro-1,3-benzodioxol-5-yl)methyl]thio}-1-phenyl-1H-benzimidazole is not fully understood. However, studies have suggested that BMBMT may exert its anticancer activity by inhibiting the activity of topoisomerase I and II, which are enzymes involved in DNA replication and cell division. BMBMT may also induce apoptosis in cancer cells by activating the caspase cascade. Additionally, BMBMT may inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
Studies have shown that 2-{[(6-chloro-1,3-benzodioxol-5-yl)methyl]thio}-1-phenyl-1H-benzimidazole has several biochemical and physiological effects. BMBMT has been shown to induce apoptosis in cancer cells, inhibit the growth and proliferation of cancer cells, and inhibit the production of pro-inflammatory cytokines. BMBMT has also been shown to have low toxicity in normal cells, making it a promising candidate for cancer treatment.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[(6-chloro-1,3-benzodioxol-5-yl)methyl]thio}-1-phenyl-1H-benzimidazole in lab experiments is its potent anticancer activity against various cancer cell lines. BMBMT has also been shown to have low toxicity in normal cells, making it a promising candidate for cancer treatment. However, one of the limitations of using BMBMT in lab experiments is that its mechanism of action is not fully understood, making it difficult to optimize its use in cancer treatment.

Future Directions

There are several future directions for the study of 2-{[(6-chloro-1,3-benzodioxol-5-yl)methyl]thio}-1-phenyl-1H-benzimidazole. One direction is to further study its mechanism of action to optimize its use in cancer treatment. Another direction is to study its potential use as an anti-inflammatory agent. Additionally, further studies are needed to determine the optimal dosage and administration of BMBMT for cancer treatment. Finally, studies are needed to determine the efficacy of BMBMT in vivo.

Scientific Research Applications

2-{[(6-chloro-1,3-benzodioxol-5-yl)methyl]thio}-1-phenyl-1H-benzimidazole has been studied for its potential applications in various fields of scientific research. One of the most promising applications is in the field of cancer research. Studies have shown that BMBMT has potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. BMBMT has been shown to induce apoptosis in cancer cells and inhibit the growth and proliferation of cancer cells. BMBMT has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.